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Compound of Interest

Compound Name:

7-Bromo-1,2,3,4-

tetrahydroisoquinoline

hydrochloride

Cat. No.: B1521073 Get Quote

7-Bromo-1,2,3,4-tetrahydroisoquinoline hydrochloride is classified as hazardous.[4] The

primary routes of exposure are inhalation, skin contact, eye contact, and ingestion. The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a

universal framework for communicating these hazards.

The signal word for this compound is "Warning".[4][5]

GHS Hazard Pictogram:

alt text

Table 1: GHS Hazard Statements
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Code Hazard Statement
Practical Implication in the
Lab

H302 Harmful if swallowed

Ingestion of even small
quantities can cause
illness. Do not eat, drink,
or smoke in the lab.[5]

H312 Harmful in contact with skin

The compound can be

absorbed through the skin,

causing systemic effects. Avoid

all skin contact.[5]

H315 Causes skin irritation

Direct contact can lead to

redness, itching, or

inflammation.[5][6]

H319 Causes serious eye irritation

Direct contact with eyes can

cause significant, potentially

painful, irritation.[5][6]

H332 Harmful if inhaled

Inhaling dust or aerosols can

be harmful to the respiratory

system.[5]

| H335 | May cause respiratory irritation | Inhalation may lead to coughing, sneezing, and

irritation of the nasal passages and throat.[4][6][7] |

Toxicological Profile: Understanding the Risks
The GHS classification provides a clear warning about the acute toxicity and irritant properties

of this compound. While comprehensive toxicological data, such as carcinogenicity and

reproductive toxicity, is not widely available, the existing information mandates a cautious

approach.[4][8] The primary concern for researchers is acute exposure.

Routes of Exposure and Target Organs: The compound poses a risk through multiple exposure

routes, each affecting specific organs. The diagram below illustrates the primary pathways and

the physiological systems at immediate risk.
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Routes of Exposure Primary Target Organs

Inhalation Respiratory SystemIrritation, Harmful

Dermal Contact SkinIrritation, Harmful

Ingestion Gastrointestinal TractHarmful

Eye Contact EyesSerious Irritation

Click to download full resolution via product page

Caption: Routes of exposure and primary organ systems affected.

Physical and Chemical Properties for Risk
Assessment
Understanding the physical state and properties of a chemical is fundamental to assessing risk.

A low melting point, for instance, suggests a substance could unexpectedly liquefy in a warm

environment, altering spill dynamics and exposure risk.

Table 2: Physicochemical Data
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Property Value Source

CAS Number 220247-73-4 [2][5][9]

Molecular Formula C₉H₁₀BrN • HCl [2]

Molecular Weight 248.55 g/mol [2]

Appearance White to yellow solid [4]

Melting Point 32 - 35 °C / 89.6 - 95 °F [4][6]

| Solubility | Insoluble in water |[6] |

Expert Insight: The compound's classification as a solid with a low melting point is critical. It

should be handled as a powder with the potential to generate airborne dust. Furthermore, its

insolubility in water means that spills should not be flushed with water into drainage systems;

instead, they require mechanical cleanup.

Safe Handling and Engineering Controls
A systematic approach to handling is essential. The following workflow minimizes exposure by

integrating engineering controls and best practices at each step.
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1. Preparation
- Verify fume hood function

- Don necessary PPE
- Prepare spill kit

2. Weighing
- Perform inside fume hood

- Use draft shield
- Handle with care to avoid dust

3. Transfer/Addition
- Add slowly to solvent

- Keep sash at lowest practical height
- Rinse weighing vessel into reaction

4. Cleanup & Decontamination
- Decontaminate spatula/surfaces

- Dispose of contaminated items in hazardous waste

5. Storage
- Tightly seal container

- Return to designated locked storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1521073?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1521073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

